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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B12371567

In-Depth Technical Guide: C.I. Direct Blue 75

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Blue 75, identified by the Colour Index number 34220 and CAS number 6428-60-0,
is a trisazo class dye.[1] This technical guide provides a comprehensive overview of its
chemical structure, known properties, synthesis, and safety information, with a particular focus
on its relevance—or lack thereof—to the fields of biological research and drug development.
While primarily used in the textile and paper industries, an evaluation of its properties is
pertinent for researchers encountering this compound.[2]

Chemical Structure and Properties

C.l. Direct Blue 75 is a complex trisazo dye, indicating the presence of three azo (-N=N-)
groups in its molecular structure.[1] Its systematic name is sodium 7-(4-amino-6-chloro-1,3,5-
triazin-2-ylamino)-4-hydroxy-3-((4-(2-hydroxy-1-naphthylazo)-2,5-
dimethoxyphenyl)azo)naphthalene-2-sulphonate.

Physicochemical Properties

A summary of the known physicochemical properties of C.l. Direct Blue 75 is presented in the
table below. It is noteworthy that detailed quantitative data, such as UV-Vis absorption maxima
and molar absorptivity, are not readily available in the public domain.
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Property Value Reference
C.l. Name Direct Blue 75 [1]

C.I. Number 34220 [1]

CAS Number 6428-60-0 [1]
Molecular Formula C42H25N7Na4013S4 [1]
Molecular Weight 1055.91 g/mol [1]
Appearance Blue Powder [2]
Solubility Soluble in water [11[2]
Chemical Class Trisazo [1]

Fastness Properties

The resistance of the dye to fading upon exposure to light and washing is a critical parameter
in its industrial applications.

Property Rating Reference

Light Fastness 4-5 [2]

Washing Fastness 2-3 [2]
Synthesis

The synthesis of C.lI. Direct Blue 75 is a multi-step process involving a series of diazotization
and coupling reactions.[1]
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Caption: Synthesis pathway of C.l. Direct Blue 75.

The manufacturing process begins with the diazotization of 3-aminobenzenesulfonic acid,
which is then coupled with 5-aminonaphthalene-2-sulfonic acid.[1] The resulting product
undergoes a second diazotization and is subsequently coupled with another molecule of 5-
aminonaphthalene-2-sulfonic acid.[1] A final diazotization reaction is followed by coupling with
4-hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid under alkaline conditions to yield C.I.
Direct Blue 75.[1]

Experimental Protocols

Standardized methods are employed to determine the fastness properties of dyes.

Light Fastness Testing (ISO 105-B02)

This protocol is designed to determine the resistance of the color of textiles to the action of an
artificial light source that represents natural daylight.
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Caption: Workflow for ISO 105-B02 light fastness testing.

Wash Fastness Testing (ISO 105-C06)

This method assesses the resistance of the color of textiles to domestic and commercial

laundering procedures.
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Caption: Workflow for ISO 105-C06 wash fastness testing.

Toxicological and Biological Profile
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There is a significant lack of publicly available toxicological data specific to C.l. Direct Blue 75.
General concerns for azo dyes include the potential for reductive cleavage of the azo bonds to
form aromatic amines, some of which are known to be mutagenic or carcinogenic. However,
without specific studies on C.I. Direct Blue 75, its toxicological profile remains uncharacterized.

A comprehensive search of scientific literature reveals no documented applications of C.I.
Direct Blue 75 in biological research, as a signaling pathway probe, or in any stage of drug
development. Its high molecular weight, ionic nature, and primary application as a textile dye
likely preclude it from having the necessary characteristics for a therapeutic agent or a specific
biological tool.

g Toxicological Data No specific data availablta

C.l. Direct Blue 75 Biological/Pharmaceutical Applications No documented use]

g Industrial Dyeing Applications Textiles, Paper, Leathea

Click to download full resolution via product page

Caption: Application and data availability for C.I. Direct Blue 75.

Conclusion

C.l. Direct Blue 75 is a trisazo dye with well-established applications in the coloration of
industrial goods. Its chemical synthesis is understood, and its basic properties as a dye have
been characterized. However, for the audience of researchers, scientists, and drug
development professionals, it is crucial to note the profound lack of data regarding its
toxicological profile and any potential for biological or pharmaceutical application. Based on
current knowledge, C.I. Direct Blue 75 is of interest primarily as an industrial chemical and
does not appear to have a role in life sciences research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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